Cas no 52865-01-7 (rel-(3aR,5S,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-5-ol;hydrochloride)

• Product Name: rel-(3aR,5S,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-5-ol;hydrochloride
• CAS No: 52865-01-7
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD24850019
• CID: 4651223
• PubChem ID: 72207548
• Update Time: 2024-11-04

rel-(3aR,5S,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-5-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-(3aR,5S,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-5-ol;hydrochloride
• AS-51965
• rel-(3ar,5s,7as)-5-Hydroxy-2h-isoindole
• 52865-01-7
• AKOS030234024
• P14016
• (3AR,5S,7aS)-rel-5-Hydroxy-2H-isoindole hydrochloride
• (3AR,5S,7AS)-REL-5-HYDROXY-2H-ISOINDOLE HCL
• rel-(3aR,5S,7aS)-Octahydro-1H-isoindol-5-ol hydrochloride
• (3aR,5S,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-5-ol;hydrochloride
• CS-0053383
• CCA86501
• 1H-ISOINDOL-5-OL, OCTAHYDRO-, HYDROCHLORIDE (1:1), (3AR,5S,7AS)-REL-

• MDL： MFCD24850019
• Inchi： 1S/C8H15NO.ClH/c10-8-2-1-6-4-9-5-7(6)3-8;/h6-10H,1-5H2;1H/t6-,7+,8+;/m1./s1
• InChI Key： RQZXEQGQTRITTG-MWDCIYOWSA-N
• SMILES： Cl.O[C@H]1CC[C@@H]2CNC[C@@H]2C1

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų